Cas no 2060061-15-4 (tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate)

• Product Name: tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate
• CAS No: 2060061-15-4
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• MDL: MFCD30500708
• CID: 5193457
• PubChem ID: 137703594
• Update Time: 2025-05-22

tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-(dimethylamino)-α,α-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate

• MDL： MFCD30500708
• Inchi： 1S/C17H28N2O2/c1-16(2,3)21-15(20)17(4,5)14(18)12-8-10-13(11-9-12)19(6)7/h8-11,14H,18H2,1-7H3
• InChI Key： VORYKLRZWXZDNO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(C)C)=CC=1)(N)C(C)(C)C(=O)OC(C)(C)C

Additional information on tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate

tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate

tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate (CAS No: 2060061-15-4) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its tert-butyl group, an amino substituent, and a dimethylamino phenyl moiety, making it a versatile molecule with potential in drug design, material science, and chemical synthesis.

The molecular structure of tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate consists of a central propanoate backbone with multiple substituents. The tert-butyl group provides steric bulk, while the dimethylamino phenyl group introduces electronic complexity. This combination allows the compound to exhibit unique chemical properties, such as enhanced stability and reactivity in specific reaction conditions.

Recent studies have highlighted the potential of tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The compound's ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and drug delivery systems.

In terms of synthesis, tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The physical properties of tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate are also noteworthy. Its melting point and solubility characteristics make it suitable for use in diverse chemical environments. Additionally, its spectral data (e.g., IR, NMR) provide valuable insights into its structural integrity and reactivity under different conditions.

From an environmental perspective, the biodegradability and toxicity profiles of tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate are areas of ongoing research. Understanding its impact on ecosystems is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, tert-butyl 3-amino-3-4-(dimethylamino)phenyl-2,2-dimethylpropanoate is a multifaceted compound with significant potential across various scientific domains. Its unique structure and versatile properties make it a valuable tool for researchers and industry professionals alike.